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Compound of Interest

Compound Name: Diisopropyl phthalate-d4

Cat. No.: B12404749

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the material safety data for
Diisopropyl Phthalate-d4. The information is compiled from various safety data sheets and
chemical databases to ensure a high standard of accuracy and utility for laboratory and
research professionals. Diisopropyl Phthalate-d4 is a deuterated analog of Diisopropyl
Phthalate, often used as an internal standard in mass spectrometry-based analyses for
environmental and toxicological studies.[1] While specific safety data for the deuterated form is
limited, the safety profile is expected to be analogous to its non-deuterated counterpart.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical characteristics of Diisopropyl Phthalate-d4 are
crucial for its proper handling, storage, and use in experimental settings. The data presented
below has been aggregated from multiple sources.
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Property Value Reference(s)
Molecular Formula C14H14D404 [2][3]
Molecular Weight 254.31 g/mol [2][4]
Appearance Clear liquid [1]

Odor Mild aromatic odor [1]

Density ~1.07 g/cm? at 20°C [1]

Boiling Point ~250°C (482°F) [1]

Insoluble in water; Soluble in
Solubility organic solvents (e.g., ethanol,  [1]

acetone)

- Stable under normal laboratory
Stability » [1]
conditions

1,2-Benzenedicarboxylic Acid
Synonyms ) [2][3]
1,2-Bis(1-methylethyl) Ester-d4

Section 2: Hazard Identification and GHS
Classification

Detailed hazard information for Diisopropyl Phthalate-d4 is not extensively available.
Therefore, the GHS classification for the parent compound, Diisopropyl Phthalate (CAS No.
605-45-8), is provided as a reference. Users should handle the deuterated compound with the
same precautions.
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Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin
- 2 o [5](6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2 N [51[6]
Damage/Eye Irritation eye irritation
) o H351: Suspected of
Carcinogenicity 2 ] [5]1[6]
causing cancer
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [51[6]
respiratory irritation
Exposure)

GHS Hazard Communication Flowchart

The following diagram illustrates the standard workflow for communicating hazards as per the

Globally Harmonized System (GHS).
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GHS Hazard Communication Workflow
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Section 3: Experimental Protocols and Safe
Handling

Proper experimental design includes rigorous safety protocols. The following sections detail
essential procedures for handling Diisopropyl Phthalate-d4.

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to minimize exposure. The following decision tree
outlines the selection process.

Assess Task & Hazards
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PPE Selection Decision Tree

Methodology:
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» Engineering Controls: Always handle Diisopropyl Phthalate-d4 in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[7]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear chemical-resistant gloves (e.g., neoprene) and a lab coat. Avoid
prolonged or repeated skin contact.[8]

e Hygiene: Wash hands thoroughly after handling. Change contaminated clothing promptly.[7]
[9]

Storage and Stability
Methodology:

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.

e Incompatibilities: Avoid contact with strong acids, bases, and oxidizing agents.

» Stability: The material is stable under recommended storage conditions.[1][7]

Spill and Disposal Procedures
Methodology:

o Containment: For spills, ensure adequate ventilation and wear appropriate PPE. Absorb the
spill with an inert material (e.g., vermiculite, sand, or Chemizorb®).[7]

o Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[7]

o Cleaning: Clean the affected area thoroughly.

» Disposal: Dispose of waste materials in accordance with all applicable federal, state, and
local environmental regulations. Do not flush into surface water or the sanitary sewer
system.
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Section 4: First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

First-Aid Response Flowchart

Exposure Occurs

> > > >

Immediate Actions
Move to fresh air. Remove comamlnated clothing. Rinse cautiously wnh water for several mlnutes Do NOT |nduce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and water for 15 min. Remove contact lenses if present. Dnnk water (two glasses at most).

Click to download full resolution via product page
First-Aid Procedures for Exposure
Experimental Protocols for First Aid:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][7]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.
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[7]

 Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide atrtificial
respiration. Seek immediate medical attention.[6][7]

e Ingestion: Do NOT induce vomiting. If the victim is conscious, have them drink one or two
glasses of water. Never give anything by mouth to an unconscious person. Call a physician
or poison control center immediately.

Section 5: Toxicological Information

Specific toxicological studies on Diisopropyl Phthalate-d4 are not readily available. The
information for the non-deuterated form suggests it may cause skin, eye, and respiratory
irritation.[6] It is also suspected of causing cancer based on animal studies.[6][7] There is no
evidence to suggest that the deuterated form would be less toxic. It is important not to confuse
this compound with octamethylcyclotetrasiloxane, which is sometimes referred to as D4 and
has been studied for its endocrine-disrupting potential.[10][11] The toxicological properties of
Diisopropyl Phthalate-d4 have not been fully investigated. Handle with care as an
uncharacterized substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisopropyl Phthalate-d4: A Technical Material Safety
Data Sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404749#diisopropyl-phthalate-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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